molecular formula C21H16N4O2 B7713894 N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide

Cat. No. B7713894
M. Wt: 356.4 g/mol
InChI Key: RPMORZCIHLOLSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide, also known as PTIO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide acts as a scavenger of NO, which is a signaling molecule involved in various physiological processes. N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide reacts with NO to form a stable nitroxide radical, thereby removing NO from the system. This mechanism of action has been used to study the role of NO in various physiological and pathological conditions.
Biochemical and Physiological Effects
N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to have various biochemical and physiological effects. In neuroscience, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to impair long-term potentiation, a cellular mechanism underlying learning and memory. In cardiovascular research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to increase blood pressure and impair blood vessel dilation. In cancer research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been shown to inhibit cancer cell proliferation and metastasis.

Advantages and Limitations for Lab Experiments

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments, including its stability, ease of use, and specificity for NO. However, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide also has some limitations, such as its potential to react with other reactive oxygen and nitrogen species, which may complicate data interpretation.

Future Directions

There are several future directions for research on N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide. One direction is to study the effects of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide on other physiological processes, such as immune function and inflammation. Another direction is to develop more specific and efficient NO scavengers based on the structure of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide. Additionally, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide could be used as a tool for studying the role of NO in various diseases, such as Alzheimer's disease and cancer.
Conclusion
In conclusion, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ability to scavenge NO has been used to study the role of NO in various physiological and pathological conditions. N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide, including the study of its effects on other physiological processes and the development of more specific and efficient NO scavengers.

Synthesis Methods

The synthesis of N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide involves the reaction of 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with pyridine-3-amine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), followed by the reaction of the resulting intermediate with 4-fluorobenzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cardiovascular research, and cancer research. In neuroscience, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used as a nitric oxide (NO) scavenger to study the role of NO in synaptic plasticity, learning, and memory. In cardiovascular research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used to study the effects of NO on blood vessel dilation and blood pressure regulation. In cancer research, N-(pyridin-3-yl)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)benzamide has been used to study the role of NO in cancer cell proliferation and metastasis.

properties

IUPAC Name

2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-3-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16N4O2/c1-14-6-4-7-15(12-14)19-24-21(27-25-19)18-10-3-2-9-17(18)20(26)23-16-8-5-11-22-13-16/h2-13H,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPMORZCIHLOLSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-N-(pyridin-3-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.